Cas no 70956-02-4 (1-Deoxynojirimycin)
1-Deoxynojirimycin structure
Product Name:1-Deoxynojirimycin
1-Deoxynojirimycin Chemical and Physical Properties
Names and Identifiers
-
- 1-Deoxynojirimycin
- (2R,3R,4R,5S)-2-(Hydroxymethyl)-3,4,5-piperidinetriol
- 70956-02-4
- 1oim
- 2-(hydroxymethyl)piperidine-3,4,5-triol
- FT-0694346
- Migalasta
- DTXSID50864871
- NCGC00162154-01
- SCHEMBL19628194
- BCP08136
- NCGC00015383-02
- LXBIFEVIBLOUGU-UHFFFAOYSA-N
- DUVOGLUSTAT; Moranoline; deoxynojirimycin
- CHEMBL11510
- 1-Deoxygalactonojirimycin (DGJ)
- SB47592
- 1,5-Dideoxy-1,5-imino-D-glucitol, 9CI
- Antibiotic S-GI
- NOJ
- SCHEMBL2163281
- SY032317
- NCGC00015383-03
- PD056777
- Lopac0_000444
- BCP15236
- SDCCGSBI-0050429.P002
- BDBM113762
- HMS3865G03
- NCI60_020666
- 1-Deoxy-Nojirimycin
- Duvoglustat (hydrochloride)
- FT-0665842
- 2-hydroxymethyl-3,4,5-trihydroxypiperidine
- Duvoglustat pound>>BAY-h-5955 pound>>D-1-Deoxynojirimycin pound>>1-dNM pound>>Moranoline
- CCG-204536
- LS-13202
- SCHEMBL21104989
-
- Inchi: 1S/C6H13NO4/c8-2-3-5(10)6(11)4(9)1-7-3/h3-11H,1-2H2
- InChI Key: LXBIFEVIBLOUGU-UHFFFAOYSA-N
- SMILES: OC1C(C(CNC1CO)O)O
Computed Properties
- Exact Mass: 163.08445790g/mol
- Monoisotopic Mass: 163.08445790g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 5
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 132
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 4
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 93Ų
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -2.3
Experimental Properties
- LogP: -1.80
1-Deoxynojirimycin Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
-
S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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